Cas no 1806945-72-1 (Ethyl 4-cyano-2-(difluoromethyl)-3-fluoropyridine-5-acetate)
Ethyl 4-cyano-2-(difluoromethyl)-3-fluoropyridine-5-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-cyano-2-(difluoromethyl)-3-fluoropyridine-5-acetate
-
- Inchi: 1S/C11H9F3N2O2/c1-2-18-8(17)3-6-5-16-10(11(13)14)9(12)7(6)4-15/h5,11H,2-3H2,1H3
- InChI Key: CDCBYNLKBZOOBO-UHFFFAOYSA-N
- SMILES: FC1C(C(F)F)=NC=C(C=1C#N)CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 342
- XLogP3: 1.5
- Topological Polar Surface Area: 63
Ethyl 4-cyano-2-(difluoromethyl)-3-fluoropyridine-5-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029043693-250mg |
Ethyl 4-cyano-2-(difluoromethyl)-3-fluoropyridine-5-acetate |
1806945-72-1 | 97% | 250mg |
$950.40 | 2022-03-31 | |
| Alichem | A029043693-500mg |
Ethyl 4-cyano-2-(difluoromethyl)-3-fluoropyridine-5-acetate |
1806945-72-1 | 97% | 500mg |
$1,630.00 | 2022-03-31 | |
| Alichem | A029043693-1g |
Ethyl 4-cyano-2-(difluoromethyl)-3-fluoropyridine-5-acetate |
1806945-72-1 | 97% | 1g |
$3,158.80 | 2022-03-31 |
Ethyl 4-cyano-2-(difluoromethyl)-3-fluoropyridine-5-acetate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on Ethyl 4-cyano-2-(difluoromethyl)-3-fluoropyridine-5-acetate
Ethyl 4-cyano-2-(difluoromethyl)-3-fluoropyridine-5-acetate (CAS No. 1806945-72-1): A Comprehensive Overview
Ethyl 4-cyano-2-(difluoromethyl)-3-fluoropyridine-5-acetate (CAS No. 1806945-72-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique chemical structure and potential biological activities. This compound, characterized by its cyano, difluoromethyl, and fluoropyridine moieties, presents a promising scaffold for the development of novel therapeutic agents.
The synthesis of Ethyl 4-cyano-2-(difluoromethyl)-3-fluoropyridine-5-acetate involves a multi-step process that typically begins with the functionalization of a pyridine core. The introduction of fluorine atoms at the 3-position and 5-position, along with the incorporation of a difluoromethyl group at the 2-position, enhances the compound's metabolic stability and bioavailability. Additionally, the presence of a cyano group at the 4-position contributes to its reactivity, making it a versatile intermediate in organic synthesis.
In recent years, Ethyl 4-cyano-2-(difluoromethyl)-3-fluoropyridine-5-acetate has been explored for its potential applications in medicinal chemistry. The fluorinated pyridine scaffold is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Studies have shown that compounds containing fluorine atoms often exhibit improved pharmacokinetic profiles, which is attributed to their enhanced lipophilicity and resistance to enzymatic degradation.
One of the most intriguing aspects of Ethyl 4-cyano-2-(difluoromethyl)-3-fluoropyridine-5-acetate is its role as a key intermediate in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel inhibitors targeting various enzymes involved in critical biological pathways. For instance, derivatives of this compound have been investigated for their potential to inhibit kinases and phosphodiesterases, which are implicated in diseases such as cancer and inflammatory disorders.
The< strong>difluoromethyl group in Ethyl 4-cyano-2-(difluoromethyl)-3-fluoropyridine-5-acetate is particularly noteworthy due to its ability to modulate the electronic properties of adjacent functional groups. This feature has been exploited in the design of molecules with enhanced binding affinity to biological targets. Additionally, the< strong>fluoropyridine moiety contributes to the compound's overall stability, making it suitable for long-term storage and transportation without significant degradation.
Recent advancements in computational chemistry have further enhanced our understanding of Ethyl 4-cyano-2-(difluoromethyl)-3-fluoropyridine-5-acetate's reactivity and potential applications. Molecular modeling studies have revealed that this compound can undergo various transformations under different reaction conditions, providing researchers with a versatile tool for drug discovery. These studies have also highlighted the importance of optimizing reaction conditions to maximize yield and minimize byproduct formation.
The< strong>cyano group in Ethyl 4-cyano-2-(difluoromethyl)-3-fluoropyridine-5-acetate serves as a versatile handle for further functionalization. It can be easily converted into other functional groups such as carboxylic acids, amides, and esters, which are commonly used in drug development. This flexibility makes it an attractive building block for synthesizing complex molecules with tailored biological activities.
In conclusion, Ethyl 4-cyano-2-(difluoromethyl)-3-fluoropyridine-5-acetate (CAS No. 1806945-72-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of< strong>cyano,< strong>difluoromethyl, and< strong>fluoropyridine moieties, make it an invaluable intermediate for synthesizing novel therapeutic agents. As research in this area continues to evolve, it is likely that Ethyl 4-cyano-2-(difluoromethyl)-3-fluoropyridine-5-acetate will play an increasingly important role in drug discovery and development.
1806945-72-1 (Ethyl 4-cyano-2-(difluoromethyl)-3-fluoropyridine-5-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)